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Compound of Interest

Compound Name: 2-(4-Oxopiperidin-1-yl)acetonitrile

Cat. No.: B1302792

This document provides the core physicochemical data for 2-(4-Oxopiperidin-1-
yl)acetonitrile, specifically focusing on its molecular weight. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Molecular Identity and Formula

2-(4-Oxopiperidin-1-yl)acetonitrile is a chemical compound with the CAS Registry Number
259180-65-9.

e Molecular Formula: C7H10N20[1]

Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation based on the molecular formula is detailed below. Standard atomic weights are
used for this determination.
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. . Total

Atomic Weight o
Element Symbol Atom Count Contribution (

(g/mol)

g/mol )

Carbon C 7 12.011 84.077
Hydrogen H 10 1.008 10.080
Nitrogen N 2 14.007 28.014
Oxygen O 1 15.999 15.999

Total 20 138.17

Calculated Molecular Weight: 138.17 g/mol [1]

Logical Representation of Molecular Composition

The following diagram illustrates the elemental composition that contributes to the final
molecular weight of the compound.
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Caption: Elemental components of 2-(4-Oxopiperidin-1-yl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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